Cas no 871114-14-6 ([1,1'-Biphenyl]-2-sulfonamide, 4'-fluoro-N-(4-hydroxybutyl)-)

• Product Name: [1,1'-Biphenyl]-2-sulfonamide, 4'-fluoro-N-(4-hydroxybutyl)-
• CAS No: 871114-14-6
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 659243
• PubChem ID: 11638382
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-sulfonamide, 4'-fluoro-N-(4-hydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-sulfonamide, 4'-fluoro-N-(4-hydroxybutyl)-
• 2-(4-fluorophenyl)-N-(4-hydroxybutyl)benzenesulfonamide
• DTXSID70469862
• CHEMBL385017
• SCHEMBL2007223
• 871114-14-6

• Inchi： 1S/C16H18FNO3S/c17-14-9-7-13(8-10-14)15-5-1-2-6-16(15)22(20,21)18-11-3-4-12-19/h1-2,5-10,18-19H,3-4,11-12H2
• InChI Key： FYGSVJRMJLIINN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC(=CC=1)F)(NCCCCO)(=O)=O

Computed Properties

• Exact Mass: 323.09914277g/mol
• Monoisotopic Mass: 323.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų